BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistics for Handling
Calcium Oxide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CALCIUM OXIDE

Cat. No.: B1588162

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling calcium oxide (CaO), also known as quicklime. Adherence to these procedures is
critical to prevent injury and ensure safe disposal.

Personal Protective Equipment (PPE)

When handling calcium oxide, a comprehensive PPE strategy is non-negotiable due to its
classification as a skin irritant, a cause of serious eye damage, and a respiratory irritant.[1][2][3]
[4][5] The following table summarizes the required personal protective equipment.
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Body Part

Required PPE

Specifications and
Remarks

Eyes/Face

Safety goggles or a face shield

Must be worn at all times.[6]
Do not wear contact lenses.[6]
[7] Sealed glasses with side
covers or wide-angle full
glasses are recommended for
powders.[6][8] An eyewash
station should be readily

accessible.[9]

Skin

Chemical-resistant gloves
(e.g., nitrile), lab coat, and full-

coverage clothing

Impermeable gloves and
protective work clothing are
necessary.[10] Standard
working clothes that fully cover
the skin, full-length trousers,
and long-sleeved overalls with

close fittings are required.[6]

Respiratory

NIOSH-approved respirator

Use a suitable respirator when
high concentrations are
present or if dust is generated.
[10] A particulate filter mask is
recommended.[6] For
exposures exceeding 25
mg/m3, a MSHA/NIOSH-
approved self-contained
breathing apparatus with a full

facepiece is required.[11]

Footwear

Closed-toe shoes

Shoes should be resistant to

caustics.[6]

Quantitative Exposure Limits

Occupational exposure limits for calcium oxide have been established to protect laboratory

personnel from its harmful effects.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.carmeuse.com/sites/default/files/2024-05/sds_vapno_cz_en_2023.pdf
https://www.carmeuse.com/sites/default/files/2024-05/sds_vapno_cz_en_2023.pdf
https://buxtonlime.com/wp-content/uploads/2024/06/QuicklimeCalcium-Oxide-Safety-Data-Sheet.pdf
https://www.carmeuse.com/sites/default/files/2024-05/sds_vapno_cz_en_2023.pdf
http://tepekimya.com.tr/application/files/3316/0680/4294/Calcium_oxide_SDS_EN_-_3.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ACR42283~~PDF~~MTR~~AUSD~~EN~~2022-11-18%2014:53:49~~Calcium%20oxide
https://www.espimetals.com/index.php/msds/480-Calcium%20Oxide
https://www.carmeuse.com/sites/default/files/2024-05/sds_vapno_cz_en_2023.pdf
https://www.espimetals.com/index.php/msds/480-Calcium%20Oxide
https://www.carmeuse.com/sites/default/files/2024-05/sds_vapno_cz_en_2023.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0325.pdf
https://www.carmeuse.com/sites/default/files/2024-05/sds_vapno_cz_en_2023.pdf
https://www.benchchem.com/product/b1588162?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Exposure Limit Value Notes

TWA (Time-Weighted Average)

Occupational Exposure Limit ) )
1 mg/ms3 (respirable dust) is the average exposure over

(OEL), 8-hour TWA
an 8-hour workday.[1]

STEL is the concentration to

which workers can be exposed
continuously for a short period
without suffering from irritation,

o chronic or irreversible tissue
Short-Term Exposure Limit

) 4 mg/m? (respirable dust) damage, or narcosis of a
(STEL), 15 minutes

sufficient degree to increase
the likelihood of accidental
injury, impair self-rescue or
materially reduce work

efficiency.[1]

Immediately Dangerous to Life

25 mg/m?3 [11]
and Health (IDLH)

Operational and Disposal Plans

Proper handling, storage, and disposal of calcium oxide are crucial for maintaining a safe
laboratory environment.

Handling Procedures

e Work in a Ventilated Area: Always handle calcium oxide in a well-ventilated area, preferably
under a chemical fume hood, to minimize dust inhalation.[9][10]

e Avoid Contact: Prevent contact with skin, eyes, and clothing by wearing the appropriate PPE.
[71[10]

e Prevent Dust Formation: Avoid creating dust.[7][10] Use a vacuum to reduce dust during
clean-up; do not dry sweep.[11]
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» Hygienic Practices: Wash hands thoroughly after handling.[2][10] Do not eat, drink, or smoke
in the handling area.[11] Contaminated work clothes should be laundered separately.[11]

Storage Protocols

o Dry Conditions: Store calcium oxide in a cool, dry, well-ventilated area.[2][10] It is moisture-
sensitive and will react with water, releasing heat that can ignite combustible materials.[2][11]

o Sealed Containers: Keep containers tightly closed.[2][10][12] Bulk storage should be in
purpose-designed silos.[1][7]

e Incompatible Materials: Store away from water, acids, halogens, and organic materials.[2]
[10][11] Violent reactions can occur with strong acids, chlorine trifluoride, boric oxide, and
hydrogen fluoride.[11]

Disposal Plan

o Small Spills: For small spills, sweep up the material, place it in a sealed container, and
dispose of it.[2] Ventilate the area and wash the spill site after material pickup is complete.[2]

o Large Spills: For large spills, evacuate the area and contact emergency services.[13] Do not
use water.[13] Contain the spillage and collect the material for reuse or disposal, avoiding
dust generation.[13]

» Waste Disposal: Dispose of calcium oxide as a hazardous waste in accordance with
federal, state, and local regulations.[11] For small amounts, it can be very slowly hydrated by
adding water and then neutralized with dilute hydrochloric acid to a pH of 7-8 before being
diluted and flushed to a sewer or sent to a landfill.[13]

Emergency Procedures for Spills

A clear and immediate response plan is critical for managing calcium oxide spills. The
following workflow outlines the necessary steps.
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Calcium Oxide Spill Response Workflow

Immediate Actions

Spill Occurs

l

Evacuate non-essential personnel

:

Don appropriate PPE

l

Ensure adequate ventilation

Proceed with caution

Containment & Cleanup

Contain the spill

:

Clean up spill (no water)

:

Package waste in sealed containers

After cleanup

Final Steps

Decontaminate the area

Dispose of waste per regulations

Report the incident

Click to download full resolution via product page

Caption: Workflow for handling a calcium oxide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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